Cas no 7512-44-9 ( )

• Product Name: &nbsp
• CAS No: 7512-44-9
• MF: C₁₂H₂₁N₃O₄
• MW: 271.312843084335
• CID: 981521
• PubChem ID: 344240
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• prop-2-enyl N-[1-[(2-amino-2-oxoethyl)amino]-4-methyl-1-oxopentan-2-yl]carbamate
• NSC401039
• 7512-44-9
• N-{[(Prop-2-en-1-yl)oxy]carbonyl}leucylglycinamide
• DTXSID70322347
• NSC-401039
•  

• Inchi： 1S/C12H21N3O4/c1-4-5-19-12(18)15-9(6-8(2)3)11(17)14-7-10(13)16/h4,8-9H,1,5-7H2,2-3H3,(H2,13,16)(H,14,17)(H,15,18)
• InChI Key： XISMQGYRRXPQNZ-UHFFFAOYSA-N
• SMILES： O=C(C(CC(C)C)NC(=O)OCC=C)NCC(N)=O

Computed Properties

• Exact Mass: 271.15333
• Monoisotopic Mass: 271.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 110.52